Cas no 97770-06-4 (1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide)
![1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide structure](https://www.kuujia.com/scimg/cas/97770-06-4x500.png)
97770-06-4 structure
Product name:1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide
1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide
- 2-[(1-methylpyridin-1-ium-2-yl)methylidene]-3H-inden-1-one,iodide
- 97770-06-4
- 1-Methyl-2-((1-oxo-2-indanylidene)methyl)pyridinium iodide
- Pyridinium, 1-methyl-2-((1-oxo-2-indanylidene)methyl)-, iodide
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- Inchi: InChI=1S/C16H14NO.HI/c1-17-9-5-4-7-14(17)11-13-10-12-6-2-3-8-15(12)16(13)18;/h2-9,11H,10H2,1H3;1H/q+1;/p-1/b13-11+;
- InChI Key: YAFNIEKZSGYSQG-BNSHTTSQSA-M
- SMILES: C[N+]1=CC=CC=C1C=C2CC3=CC=CC=C3C2=O.[I-]
Computed Properties
- Exact Mass: 363.01201Da
- Monoisotopic Mass: 363.01201Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21Ų
1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide Related Literature
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
97770-06-4 (1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide) Related Products
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